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Compound of Interest

Compound Name: 4-Benzyl albuterol, (-)-

CAS No.: 174607-68-2

Cat. No.: B122594

Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals working with 4-Benzyl albuterol, (-)- (CAS No. 56796-66-8).

As a derivative of albuterol, a potent beta-2 adrenergic agonist, this compound requires careful

handling to mitigate occupational exposure risks. In the absence of a specific Occupational

Exposure Limit (OEL), this document outlines a risk-based approach using the principles of

Occupational Exposure Banding (OEB) to establish safe handling procedures and personal

protective equipment (PPE) requirements.

Hazard Assessment and Occupational Exposure
Banding (OEB)
For novel or specialized compounds like 4-Benzyl albuterol, (-)-, comprehensive toxicological

data is often limited. In such cases, the National Institute for Occupational Safety and Health

(NIOSH) recommends a strategy called Occupational Exposure Banding.[1][2] This process

categorizes chemicals into "bands" based on their potential health hazards and potency, which

then guides the selection of appropriate control measures.[3][4]
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Toxicological Profile of the Parent Compound: Albuterol
Direct toxicological data for 4-Benzyl albuterol, (-)- is not readily available. Therefore, a

conservative approach is to evaluate the known hazards of the parent compound, albuterol

(salbutamol).

Acute Toxicity: Albuterol exhibits low acute toxicity.[5]

Mutagenicity: It has not been found to be mutagenic.[5]

Reproductive Toxicity: Albuterol is recognized as a teratogen in animal studies.[6][7] Studies

in mice have demonstrated the formation of cleft palate at exposures relevant to human

therapeutic doses.[6][8]

The benzyl substitution on the albuterol molecule may alter its toxicological profile; however,

without specific data, it is prudent to assume that 4-Benzyl albuterol, (-)- presents a similar or

potentially greater hazard than albuterol, particularly concerning reproductive toxicity.

Provisional Occupational Exposure Band Assignment
Based on the known reproductive toxicity of the parent compound, 4-Benzyl albuterol, (-)- is
provisionally assigned to Occupational Exposure Band 3 (OEB 3). This category is appropriate

for compounds that are considered slightly toxic and may have the potential to cause serious

health effects, such as reproductive toxicity.[9][10] The corresponding OEL range for OEB 3 is

typically 10-100 µg/m³.[9]

This OEB 3 classification dictates the need for specific engineering controls and a

comprehensive PPE regimen to minimize the risk of exposure.

Personal Protective Equipment (PPE) and
Engineering Controls for OEB 3 Compounds
For handling OEB 3 compounds like 4-Benzyl albuterol, (-)-, a multi-layered approach to

protection is essential, combining engineering controls with a robust PPE program.

Engineering Controls
Engineering controls should be the primary means of minimizing exposure.[11]
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Ventilation: All manipulations of powdered 4-Benzyl albuterol, (-)- should be conducted in a

certified chemical fume hood or a powder containment hood. For more sensitive operations

or larger quantities, a glovebox or flexible isolator is recommended.[10]

Contained Systems: For transfers of powdered material, the use of closed systems, such as

split butterfly valves or continuous liners, is advised to prevent the generation of airborne

dust.[12]

Personal Protective Equipment (PPE)
The following PPE is mandatory when handling 4-Benzyl albuterol, (-)-:
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PPE Component Specification Rationale

Respiratory Protection

Half-mask respirator with P100

(HEPA) filters. For higher-risk

operations (e.g., large quantity

handling, potential for

aerosolization), a Powered Air-

Purifying Respirator (PAPR)

with a full hood is

recommended.[13]

Protects against inhalation of

airborne particles. A PAPR

offers a higher assigned

protection factor.

Hand Protection

Double gloving with nitrile

gloves. Cuffs of the outer

gloves should be taped to the

lab coat sleeves.

Prevents skin contact. Double

gloving provides an extra layer

of protection in case of a

breach in the outer glove.

Eye Protection

Chemical splash goggles or a

full-face shield if not using a

PAPR with a full hood.

Protects eyes from splashes

and airborne particles.

Body Protection

Disposable or launderable

coveralls (Category III) with

elasticated cuffs. A disposable

gown over the coveralls is

recommended for added

protection during powder

handling.[13]

Prevents contamination of

personal clothing and skin.

Foot Protection
Disposable shoe covers

(booties).

Prevents the tracking of

contaminants out of the

laboratory.

Safe Handling and Operational Plan
A step-by-step approach to handling 4-Benzyl albuterol, (-)- is crucial for maintaining a safe

laboratory environment.

Workflow for Safe Handling
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Caption: Safe handling workflow for 4-Benzyl albuterol, (-)-.

Detailed Procedures
Step 1: Preparation

Don PPE: Before entering the designated handling area, put on all required PPE as specified

in the table above.

Prepare Work Area: Ensure the chemical fume hood or containment enclosure is functioning

correctly. Cover the work surface with a disposable absorbent liner.

Step 2: Handling

Receiving and Storage: Upon receipt, visually inspect the container for any damage. Store

the container in a clearly labeled, designated area for potent compounds, away from

incompatible materials.

Weighing: Conduct all weighing operations within a containment enclosure. Use dedicated

utensils (spatulas, weigh boats). Tare the receiving vessel before adding the compound to

avoid contamination of the balance.

Solution Preparation: Add the solvent to the weighed compound within the containment

enclosure. Ensure the container is securely capped before removing it from the enclosure.

Step 3: Post-Handling

Decontamination: Decontaminate all surfaces and equipment that may have come into

contact with the compound. A suitable decontamination solution should be used, followed by
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a rinse with an appropriate solvent.[14] The effectiveness of the cleaning procedure should

be validated.[15]

Doff PPE: Remove PPE in a designated area, taking care to avoid self-contamination.

Disposable PPE should be placed in a designated hazardous waste container.

Waste Disposal: Dispose of all contaminated waste in accordance with institutional and local

regulations for hazardous pharmaceutical waste.

Disposal Plan
The disposal of 4-Benzyl albuterol, (-)- and all associated contaminated materials must be

handled with care to prevent environmental contamination and ensure regulatory compliance.

Waste Classification
Given its aquatic toxicity and potent nature, waste containing 4-Benzyl albuterol, (-)- should

be classified as hazardous pharmaceutical waste and managed according to the regulations

set forth by the Environmental Protection Agency (EPA) under the Resource Conservation and

Recovery Act (RCRA).[5][16]

Disposal Procedures
Unused Compound: Unused or expired 4-Benzyl albuterol, (-)- must be disposed of as

hazardous waste. It should not be poured down the drain or disposed of in regular trash.

Contaminated Materials: All disposable items that have come into contact with the

compound, including gloves, gowns, shoe covers, absorbent liners, and weighing boats,

must be collected in a designated hazardous waste container. These containers are typically

black and labeled "Hazardous Waste Pharmaceuticals".[5]

Empty Containers: Containers that have held 4-Benzyl albuterol, (-)- are considered RCRA

empty only after specific procedures, such as triple rinsing, have been followed. The rinsate

from this process must also be collected as hazardous waste.[8]

Treatment: All hazardous pharmaceutical waste must be treated at a permitted facility before

final disposal. The most common and effective method for destroying potent pharmaceutical

compounds is incineration.[5]
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It is imperative to consult with your institution's Environmental Health and Safety (EHS)

department to ensure that all disposal procedures are in full compliance with federal, state, and

local regulations.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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